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Abstract
Carmichaenine E is a diterpenoid alkaloid with the molecular formula C31H43NO8 and a CAS

number of 2065228-63-7. While specific research on Carmichaenine E is limited, it belongs to

a class of compounds isolated from the genus Aconitum, plants with a long history in traditional

medicine. Diterpenoid alkaloids from Aconitum species, particularly Aconitum carmichaeli, are

known to possess a wide range of pharmacological activities. This technical guide provides a

comprehensive overview of Carmichaenine E, including its physicochemical properties. Due to

the nascent stage of research on this specific molecule, this document also extrapolates

potential biological activities and experimental workflows based on the broader class of C19-

diterpenoid alkaloids to which it belongs. This guide is intended for researchers, scientists, and

drug development professionals interested in the therapeutic potential of novel natural

products.

Introduction to Carmichaenine E
Carmichaenine E is a structurally complex natural product belonging to the diterpenoid

alkaloid family. These compounds are primarily found in plants of the Aconitum and Delphinium

genera. The parent plant for many related alkaloids, Aconitum carmichaelii, has been a

cornerstone of traditional Chinese medicine for centuries, utilized for its analgesic, anti-

inflammatory, and cardiotonic properties. The primary active constituents of these plants are

C19-diterpenoid alkaloids, a class to which Carmichaenine E belongs. These compounds are

noted for their diverse and potent biological effects, which also come with significant toxicity

that necessitates careful study.
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Physicochemical Properties
The fundamental molecular identifiers for Carmichaenine E are summarized in the table

below. This data is essential for the accurate identification and quantification of the compound

in experimental settings.

Property Value

Molecular Formula C31H43NO8

Molar Mass 557.68 g/mol

CAS Number 2065228-63-7

Potential Biological Activities and Therapeutic
Context
While direct experimental evidence for the biological activities of Carmichaenine E is not

extensively available in peer-reviewed literature, the activities of structurally similar C19-

diterpenoid alkaloids from Aconitum carmichaelii provide a strong basis for hypothesized

therapeutic potential. These related compounds have demonstrated a range of

pharmacological effects, including:

Anti-inflammatory Effects: Many diterpenoid alkaloids from Aconitum exhibit potent anti-

inflammatory properties.

Analgesic Effects: The use of Aconitum in traditional medicine for pain relief is supported by

modern pharmacological studies on its alkaloid constituents.

Cardiotonic Activity: Certain alkaloids from this class have shown positive inotropic effects on

cardiac muscle, though often with a narrow therapeutic index.

Neuroprotective Properties: Some related compounds have been investigated for their

potential to protect neuronal cells from damage.

Given its structural class, Carmichaenine E is a candidate for investigation into these and

other therapeutic areas.
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Proposed Experimental Workflow for
Characterization
For researchers seeking to investigate the pharmacological profile of Carmichaenine E, a

systematic experimental workflow is crucial. The following diagram outlines a proposed

workflow for the isolation, characterization, and biological evaluation of this compound.
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Pure Carmichaenine E
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Structure Confirmation
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Efficacy and Toxicity
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Caption: Proposed experimental workflow for Carmichaenine E research.
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Hypothetical Signaling Pathway Involvement
Based on the known mechanisms of other diterpenoid alkaloids from Aconitum, a potential area

of investigation for Carmichaenine E is its interaction with inflammatory signaling pathways.

For instance, many anti-inflammatory natural products modulate the NF-κB (nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling cascade. The following diagram

illustrates a simplified representation of this pathway, which could be a target for

Carmichaenine E.
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Caption: Potential modulation of the NF-κB signaling pathway by Carmichaenine E.

Disclaimer: The biological activities and signaling pathway interactions described for

Carmichaenine E are hypothetical and based on the activities of structurally related

compounds. Further experimental validation is required to confirm these potential effects. This

document is intended for informational purposes for a scientific audience and does not

constitute medical advice.

To cite this document: BenchChem. [Carmichaenine E: A Technical Overview of a
Diterpenoid Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496005#carmichaenine-e-molecular-formula-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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